Cas no 868969-11-3 (3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4-triazolo[4,3-b]pyridazin-3-yl)pyridine is a heterocyclic compound featuring a fused triazolopyridazine core with a 2-methylbenzylthio substitution at the 6-position and a pyridyl group at the 3-position. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its dual heterocyclic framework, which may enhance binding affinity and selectivity in biological targets. The presence of sulfur and nitrogen-rich moieties suggests utility in drug discovery, possibly as a kinase inhibitor or modulator of enzymatic activity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel bioactive molecules. The compound's stability and solubility profile support its applicability in preclinical research.

3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine structure

868969-11-3 structure

Product Name:3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

CAS No:868969-11-3

MF:C₁₈H₁₅N₅S

MW:333.410201311111

CID:6150666

PubChem ID:7190723

Update Time:2025-05-21

3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
- MLS000724868
- 6-((2-methylbenzyl)thio)-3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
- 6-[(2-methylphenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
- SR-01000142238
- CCG-290587
- F1835-0321
- 3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine
- 868969-11-3
- AKOS024612832
- SR-01000142238-1
- SMR000237003
- Inchi： 1S/C18H15N5S/c1-13-5-2-3-6-15(13)12-24-17-9-8-16-20-21-18(23(16)22-17)14-7-4-10-19-11-14/h2-11H,12H2,1H3
- InChI Key： HSCNHBYGOWTSOU-UHFFFAOYSA-N
- SMILES： S(C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1)CC1C=CC=CC=1C

Computed Properties

Exact Mass: 333.10481667g/mol
Monoisotopic Mass: 333.10481667g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 81.3Å²

3-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1835-0321-2μmol	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1835-0321-5μmol	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1835-0321-10μmol	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1835-0321-20μmol	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1835-0321-1mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1835-0321-2mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1835-0321-3mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1835-0321-4mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1835-0321-5mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1835-0321-10mg	3-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine	868969-11-3	90%+	10mg	$79.0	2023-05-17